Cas no 1251702-54-1 (N-butyl-1-[2-chloro-5-(trifluoromethyl)phenyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-butyl-1-[2-chloro-5-(trifluoromethyl)phenyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1251702-54-1
• MF: C₁₉H₁₇ClF₃N₅O
• MW: 423.81939291954
• CID: 5397071
• Update Time: 2025-06-22

N-butyl-1-[2-chloro-5-(trifluoromethyl)phenyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-Butyl-1-[2-chloro-5-(trifluoromethyl)phenyl]-5-(3-pyridinyl)-1H-1,2,3-triazole-4-carboxamide
• N-butyl-1-[2-chloro-5-(trifluoromethyl)phenyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C19H17ClF3N5O/c1-2-3-9-25-18(29)16-17(12-5-4-8-24-11-12)28(27-26-16)15-10-13(19(21,22)23)6-7-14(15)20/h4-8,10-11H,2-3,9H2,1H3,(H,25,29)
• InChI Key： XFLQTXABZDUKSK-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C(F)(F)F)=CC=C2Cl)C(C2=CC=CN=C2)=C(C(NCCCC)=O)N=N1

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 6.98±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,3-triazoles

Additional information on N-butyl-1-[2-chloro-5-(trifluoromethyl)phenyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

Introduction to N-butyl-1-[2-chloro-5-(trifluoromethyl)phenyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1251702-54-1)

N-butyl-1-[2-chloro-5-(trifluoromethyl)phenyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1251702-54-1, represents a convergence of multiple pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-butyl-1-[2-chloro-5-(trifluoromethyl)phenyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide incorporates several key functional groups that are known to contribute to its biological properties. The presence of a trifluoromethyl group on the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, while the chloro substituent introduces electrophilic centers that can participate in various chemical reactions. Additionally, the pyridin-3-yl moiety provides a hydrogen bond acceptor site, which is crucial for interactions with biological targets.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The triazole core in N-butyl-1-[2-chloro-5-(trifluoromethyl)phenyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide has been extensively studied for its ability to modulate various biological pathways. Triazoles are known for their broad spectrum of activities, including antiviral, antibacterial, and anti-inflammatory effects. The incorporation of additional pharmacophores into this scaffold has the potential to expand its therapeutic applications.

The combination of the butyl side chain and the carboxamide group at the 4-position of the triazole ring further contributes to the compound's pharmacological profile. The butyl group increases the molecular weight and lipophilicity, which can enhance membrane permeability and oral bioavailability. The carboxamide group is a common pharmacophore found in many active pharmaceutical ingredients (APIs) and serves as a site for hydrogen bonding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with high accuracy. These tools have been instrumental in designing and optimizing compounds like N-butyl-1-[2-chloro-5-(trifluoromethyl)phenyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide for specific therapeutic applications. By leveraging these technologies, scientists can identify potential lead compounds and refine their structures to improve efficacy and reduce toxicity.

The synthesis of N-butyl-1-[2-chloro-5-(trifluoromethyl)phenyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the trifluoromethyl group is particularly challenging due to its sensitivity to hydrolysis and oxidation. However, recent developments in synthetic methodologies have made it possible to incorporate trifluoromethyl groups into complex molecules with high efficiency and selectivity.

The compound's potential biological activity has been explored through various in vitro assays. Initial studies have shown that N-butyl-1-[2-chloro-5-(trifluoromethyl)phenyl]-5-(pyridin-3-y)-1H-l,2,3-triazole-l-carboxamide exhibits inhibitory effects on certain enzymes and receptors associated with inflammatory diseases. These findings suggest that it may have therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease.

Further research is needed to fully elucidate the mechanisms of action of this compound and to assess its safety profile. Preclinical studies are currently underway to evaluate its efficacy and toxicity in animal models. These studies will provide valuable insights into its potential as a lead compound for drug development.

The development of novel pharmaceuticals is a complex process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. N-butyl-l-[2-chloro-S(trifluoromethyl)phenyl]-S(pyridin-l 3-yI)-lH-l ,z ,z -triazole-l -carboxamide represents an excellent example of how interdisciplinary approaches can lead to the discovery of new therapeutic agents. Its unique structure and promising biological activity make it a valuable asset in the search for new treatments for various diseases.

In conclusion, N-butyl-l-[z-chIoro-S(trifluoromethyl)phenyI] -S(-lH-l ,z ,z -triazole-l -carboxamide (CAS No.12517025481) is a fascinating compound with significant potential in pharmaceutical research. Its complex structure incorporates multiple pharmacophoric elements that contribute to its biological activity. Further investigation into its properties and mechanisms of action will be crucial in determining its therapeutic value.